Cas no 898644-77-4 (N-2-(cyclohex-1-en-1-yl)ethyl-4-fluoro-3-methoxybenzene-1-sulfonamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-4-fluoro-3-methoxybenzene-1-sulfonamide
• CAS No: 898644-77-4
• MF: C₁₅H₂₀FNO₃S
• MW: 313.387606620789
• CID: 6494756
• Update Time: 2025-05-20

N-2-(cyclohex-1-en-1-yl)ethyl-4-fluoro-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-4-fluoro-3-methoxybenzene-1-sulfonamide
• N-[2-(cyclohexen-1-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide

• Inchi： 1S/C15H20FNO3S/c1-20-15-11-13(7-8-14(15)16)21(18,19)17-10-9-12-5-3-2-4-6-12/h5,7-8,11,17H,2-4,6,9-10H2,1H3
• InChI Key： YNGLZQCPZOYKGA-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2CCCCC=2)(=O)=O)=CC=C(F)C(OC)=C1

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-4-fluoro-3-methoxybenzene-1-sulfonamide

N-2-(Cyclohex-1-en-1-yl)ethyl-4-fluoro-3-methoxybenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 898644-77-4, known as N-2-(cyclohex-1-en-1-yl)ethyl-4-fluoro-3-methoxybenzene-1-sulfonamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted benzene ring and a cyclohexenyl moiety. The sulfonamide group is a key functional group in pharmaceuticals, often contributing to bioavailability and stability. The cyclohexenyl group, on the other hand, introduces steric and electronic effects that can influence the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of targeted therapies for various diseases. The 4-fluoro and 3-methoxy substituents on the benzene ring are known to modulate the electronic environment of the molecule, enhancing its ability to interact with biological targets. Fluorine substitution, for instance, is a common strategy in drug design to improve lipophilicity and metabolic stability. Similarly, the methoxy group can act as a directing group in aromatic substitution reactions, facilitating further chemical modifications.

The synthesis of N-2-(cyclohex-1-en-1-yl)ethyl-4-fluoro-3-methoxybenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the benzene sulfonamide intermediate. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the cyclohexenyl ethyl group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of similar molecules.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential enzyme inhibitor, particularly targeting kinases involved in cancer progression. Preclinical studies suggest that it exhibits moderate inhibitory activity against certain kinase targets, making it a candidate for further optimization. Additionally, its structural versatility makes it a valuable building block for constructing more complex molecules with enhanced bioactivity.

Another area of interest is its potential use in materials science. The combination of a rigid aromatic ring with flexible hydrocarbon chains could make this compound suitable for applications in polymer chemistry or as a precursor for advanced materials. Researchers have explored its ability to form self-assembled monolayers or serve as a ligand in metal organic frameworks (MOFs), though more work is needed to fully realize these possibilities.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. High-resolution mass spectrometry (HRMS) has provided precise molecular weight confirmation, while ¹H NMR and ¹³C NMR spectra have revealed detailed information about its stereochemistry and functional groups. These analyses are crucial for ensuring the compound's quality and consistency in both research and industrial settings.

Looking ahead, there is significant potential for further research into N-2-(cyclohex-1-en-1-yl)ethyl-4-fluoro-3-methoxybenzene-1-sulfonamide. Ongoing studies aim to optimize its pharmacokinetic properties through structural modifications, such as altering the substituents on the benzene ring or modifying the cyclohexenyl group. Computational modeling techniques, including molecular docking and QSAR analysis, are being employed to predict its binding affinity to various biological targets.

In conclusion, N-2-(cyclohex-1-en-1-y l)ethyl -4-fluoro -3-methoxybenzene -1-sulfonamide represents a fascinating example of how structural complexity can lead to diverse functional applications. Its unique combination of functional groups positions it as a valuable tool in both medicinal chemistry and materials science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.